Cas no 106184-50-3 (Naphth[2,1-d]oxazole, 2,2'-(1,4-phenylene)bis-)

Naphth[2,1-d]oxazole, 2,2'-(1,4-phenylene)bis- structure
106184-50-3 structure
Product Name:Naphth[2,1-d]oxazole, 2,2'-(1,4-phenylene)bis-
CAS No:106184-50-3
MF:C28H16N2O2
MW:412.438846588135
CID:1173059
PubChem ID:13544586
Update Time:2025-04-20

Naphth[2,1-d]oxazole, 2,2'-(1,4-phenylene)bis- Chemical and Physical Properties

Names and Identifiers

    • Naphth[2,1-d]oxazole, 2,2'-(1,4-phenylene)bis-
    • 2-(4-benzo[g][1,3]benzoxazol-2-ylphenyl)benzo[g][1,3]benzoxazole
    • 106184-50-3
    • 2,2'-(1,4-Phenylene)bis(naphtho[2,1-d][1,3]oxazole)
    • DTXSID00543361
    • Inchi: 1S/C28H16N2O2/c1-3-7-21-17(5-1)13-15-23-25(21)31-27(29-23)19-9-11-20(12-10-19)28-30-24-16-14-18-6-2-4-8-22(18)26(24)32-28/h1-16H
    • InChI Key: AIUWYCZCLJOKEP-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC(=CC=2)C2=NC3=CC=C4C=CC=CC4=C3O2)=NC2=CC=C3C=CC=CC3=C12

Computed Properties

  • Exact Mass: 412.12128
  • Monoisotopic Mass: 412.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 2
  • Complexity: 608
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.4
  • Topological Polar Surface Area: 52.1Ų

Experimental Properties

  • PSA: 52.06
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